6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid

• Molecular Formula: C10H9N3O2
• Molecular Weight: 203.20 g/mol
• IUPAC Name: 6-(3-methylimidazol-4-yl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C10H9N3O2/c1-13-6-11-5-9(13)8-3-2-7(4-12-8)10(14)15/h2-6H,1H3,(H,14,15)
• InChI Key: FHWGXUAFVGHYLI-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC=C1C2=NC=C(C=C2)C(=O)O

Description

6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid is a heterocyclic compound featuring a pyridine backbone substituted at position 6 with a 1-methylimidazole moiety and a carboxylic acid group at position 2. This compound’s structural hybrid of pyridine and imidazole motifs suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors requiring dual heterocyclic recognition.

Preparation Methods

General Approach

The synthesis of 6-(1-Methyl-1H-imidazol-5-yl)pyridine-3-carboxylic acid typically involves constructing the imidazole ring onto a suitably functionalized pyridine derivative or alternatively functionalizing a preformed imidazole ring attached to a pyridine scaffold. The key steps include:

• Formation of the imidazole ring via cyclocondensation reactions.
• Introduction of the methyl group at the N1 position of imidazole.
• Installation or retention of the carboxylic acid group at the 3-position of the pyridine ring.

Literature-Reported Synthetic Route

One established method starts from commercially available 5-substituted-2-aminopyridines, which undergo cyclization to form the imidazo[1,2-a]pyridine core, followed by functional group transformations to yield the target compound. For example, Kazmierczak et al. (2021) describe a multi-step synthesis involving:

• Conversion of 5-substituted-2-aminopyridines to imidazo[1,2-a]pyridine aldehydes.
• Knoevenagel condensation with trialkyl phosphonocarboxylates to introduce carboxylate moieties.
• Reduction and fluorination steps to obtain substituted imidazo[1,2-a]pyridine carboxylic acids.

This method achieves yields ranging from 48% to 87% depending on the step and substituents involved.

Detailed Preparation Methodology

Stepwise Synthesis Outline

Step	Reagents/Conditions	Description	Yield (%)	Notes
1	5-Substituted-2-aminopyridine, aldehyde, microwave irradiation (110°C, 10 min)	Formation of imidazo[1,2-a]pyridine aldehyde	54–80	Efficient ring closure under microwave conditions
2	Trialkyl phosphonocarboxylate, TiCl4, triethylamine, dichloromethane, overnight, room temp	Knoevenagel condensation to introduce carboxylate	42–66	Controlled condensation to install carboxylate group
3	NaBH4, NiCl2·6H2O, methanol, −40°C	Reduction of intermediate to carboxylic acid derivative	48–87	Selective reduction step
4	N-Fluorobenzenesulfonimide (NFSI), sodium hydride	Fluorination of C6 substituent	Variable	Optional functionalization

Alternative Synthetic Route via Multicomponent Reaction

Asadi et al. (2021) reported a one-pot, three-component reaction involving:

• 2-(1H-benzimidazol-2-yl)acetonitrile,
• Aryl aldehydes,
• Meldrum’s acid,

in the presence of piperidine as a base catalyst in water at room temperature for 1–2 hours. This method efficiently yields carboxylic acid derivatives structurally related to imidazo[1,2-a]pyridines, which can be adapted for the synthesis of 6-(1-Methyl-1H-imidazol-5-yl)pyridine-3-carboxylic acid analogues.

Reaction Mechanism Insights

The multicomponent reaction proceeds via:

• Base-catalyzed enolization of Meldrum’s acid.
• Knoevenagel condensation with the aryl aldehyde forming an α,β-unsaturated intermediate.
• Michael addition of the imidazole-substituted acetonitrile to the intermediate.
• Intramolecular cyclization with elimination of acetone.
• Elimination of hydrogen cyanide and aromatization to yield the carboxylic acid product.

This mechanism supports mild reaction conditions and high atom economy.

Reaction Optimization and Conditions

Parameter	Conditions Tested	Optimal Condition	Yield Impact
Solvent	Water, ethanol, dichloromethane	Water	Highest yield, environmentally friendly
Catalyst	Piperidine, triethylamine, none	Piperidine (0.3 mmol)	Enhanced reaction rate and yield
Temperature	Room temperature, reflux	Room temperature	Sufficient for completion in 1–2 h
Reaction Time	1 h, 2 h, 24 h	1–2 h	Optimal conversion without side products

Characterization and Purification

• Purification: Recrystallization from ethanol is the preferred method to obtain pure 6-(1-Methyl-1H-imidazol-5-yl)pyridine-3-carboxylic acid.
• Spectroscopic Data:
  • [^1H NMR](pplx://action/followup): Characteristic singlet for N1-methyl group (~δ 3.7 ppm), aromatic proton multiplets, and broad singlet for carboxylic acid proton (~δ 12–13 ppm).
  • [^13C NMR](pplx://action/followup): Signals corresponding to aromatic carbons, carboxyl carbon (~δ 170–175 ppm), and methyl carbon (~δ 30–35 ppm).
  • FT-IR: Strong absorption bands at ~1700 cm⁻¹ for carboxylic acid C=O stretch, and ~3100–3400 cm⁻¹ for N–H and O–H stretching.
• Elemental Analysis: Confirms molecular formula and purity.

Summary Table of Preparation Methods

Method	Starting Materials	Key Reagents	Conditions	Yield (%)	Advantages	References
Multicomponent reaction	2-(1H-benzimidazol-2-yl)acetonitrile, aryl aldehydes, Meldrum’s acid	Piperidine, water	RT, 1–2 h	70–80	One-pot, green solvent, mild conditions
Stepwise synthesis via imidazo[1,2-a]pyridine intermediates	5-Substituted-2-aminopyridines	TiCl4, trialkyl phosphonocarboxylate, NaBH4	Microwave, RT, −40°C	48–87	High selectivity, modular
Curtius rearrangement approach (for related compounds)	Acid chlorides, DPPA, triethylamine	Toluene, reflux	60 (isolated)	Useful for carbamate intermediates

Chemical Reactions Analysis

Types of Reactions: 6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can lead to the formation of reduced imidazole derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like alkyl halides or acyl chlorides under basic conditions.

Major Products: The major products formed from these reactions include various substituted imidazole and pyridine derivatives, which can be further utilized in different applications.

Scientific Research Applications

6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex heterocyclic compounds.

Medicine: It is explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: The compound is used in the development of advanced materials, such as luminescent materials for optoelectronic devices.

Mechanism of Action

The mechanism of action of 6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid involves its interaction with specific molecular targets. For instance, it can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. The compound may also interact with cellular receptors, modulating signal transduction pathways and affecting cellular functions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

6-(1H-Pyrrol-1-yl)pyridine-3-carboxylic Acid

Structural Features :

• Core structure : Pyridine ring with a carboxylic acid group at position 3.
• Substituent: A pyrrole ring (non-methylated) at position 5.
• Molecular formula: C₁₁H₈N₂O₂ (inferred from nomenclature).

Key Differences :

• The pyrrole substituent lacks the methyl group present on the imidazole in the target compound, reducing steric bulk.
• The carboxylic acid group enhances hydrophilicity compared to ester derivatives (see Section 2.2).

Relevance : This compound (CAS 175135-86-1) shares the pyridine-carboxylic acid framework with the target molecule but differs in heterocyclic substitution, which may affect binding affinity in biological systems .

Methyl 1-Methyl-5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate

Structural Features :

• Core structure : Pyrazole ring with a methyl group at position 1 and a pyridine substituent at position 4.
• Functional group : Methyl ester at position 3 (vs. carboxylic acid in the target compound).
• Molecular formula : C₁₁H₁₁N₃O₂; molecular weight: 217.22 g/mol .

Key Differences :

• The methyl ester group reduces acidity compared to the carboxylic acid, impacting solubility and metabolic stability.
• The absence of a pyridine-carboxylic acid hybrid may limit applications in contexts requiring acid-base interactions.

Relevance : This ester derivative highlights how functional group modification (carboxylic acid → ester) and heterocycle choice (imidazole → pyrazole) influence physicochemical behavior .

Structural and Functional Comparison Table

Compound	Molecular Formula	Molecular Weight (g/mol)	Substituent at Position 6/5	Functional Group
6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid	C₁₀H₉N₃O₂*	~219.20*	1-Methylimidazole	Carboxylic acid (C3)
6-(1H-Pyrrol-1-yl)pyridine-3-carboxylic acid	C₁₁H₈N₂O₂	~200.19	Pyrrole	Carboxylic acid (C3)
Methyl 1-methyl-5-(pyridin-3-yl)-1H-pyrazole-3-carboxylate	C₁₁H₁₁N₃O₂	217.22	Pyridine (C5)	Methyl ester (C3)

Research Findings and Implications

• Electronic Effects : The imidazole group in the target compound may enhance metal-binding capacity compared to pyrrole or pyrazole analogs, relevant in catalysis or metalloenzyme inhibition.
• Solubility : Carboxylic acid derivatives (target compound and ) are likely more water-soluble than ester analogs (), critical for bioavailability.
• Bioactivity : Pyridine-imidazole hybrids are explored as kinase inhibitors or anti-inflammatory agents, whereas pyrazole esters are common in prodrug designs .

Biological Activity

6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid is a heterocyclic compound notable for its dual structure, comprising both imidazole and pyridine rings. This unique configuration contributes to its significant biological activity, making it a subject of interest in medicinal chemistry and pharmacology.

• Molecular Formula : C11H10N2O2
• Molecular Weight : Approximately 203.20 g/mol
• Structure : The compound features a carboxylic acid group attached to the pyridine ring, enhancing its reactivity and potential biological interactions.

Biological Activity Overview

Research indicates that 6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid exhibits various biological activities, including:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes by binding to their active sites, thereby modulating cellular functions. This suggests potential applications in treating diseases where enzyme activity is dysregulated.
• Anticancer Properties : Preliminary studies indicate that this compound may have anticancer effects, particularly through mechanisms involving cell cycle arrest and apoptosis induction in cancer cell lines.

The mechanism of action of 6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid involves:

• Binding Affinity : Studies have demonstrated its binding affinity to various biological targets, which helps elucidate its mechanism of action.
• Cell Cycle Modulation : It has been observed to induce cell cycle arrest at the G1 phase in certain cancer cell lines, leading to inhibited proliferation.
• Apoptosis Induction : The compound promotes apoptosis in cancer cells, increasing the percentage of cells undergoing programmed cell death.

Case Studies and Research Findings

Several studies have explored the biological activity of this compound:

Study 1: Anticancer Activity

In vitro assays on human breast cancer cell lines (e.g., MCF-7) revealed that 6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid induces apoptosis more effectively than standard chemotherapeutic agents.

Treatment	Cell Viability (%)	Early Apoptosis (%)	Late Apoptosis (%)	Total Death (%)
Control	98.48	0.08	0.68	1.52
Compound Treatment	97.83	0.10	0.81	2.16

This data indicates a significant increase in total cell death when treated with the compound compared to the control group .

Study 2: Enzyme Inhibition

The compound's ability to inhibit specific kinases was evaluated using a kinase panel assay. Results indicated that it effectively inhibits Aurora A kinase, which is implicated in various cancers.

Study 3: Binding Studies

Molecular docking studies demonstrated that 6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid binds effectively within the active site of target enzymes, suggesting a strong potential for therapeutic application.

Comparative Analysis with Similar Compounds

The following table summarizes structural similarities and unique features of compounds related to 6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid:

Compound Name	Similarity	Unique Features
Imidazole	0.80	Simpler structure; lacks pyridine functionality
Pyridine	0.75	Six-membered ring with one nitrogen atom
Benzimidazole	0.85	Fused bicyclic structure containing benzene and imidazole
1-Methyl-1H-benzo[d]imidazole-6-carboxylic acid	1.00	Similar structure; differs in position of carboxylic acid
Imidazo[1,5-a]pyridine-7-carboxylic acid dihydrochloride	0.86	Fused imidazole-pyridine structure

This comparative analysis highlights the unique properties of the target compound, particularly its dual heterocyclic nature which imparts distinct chemical and biological properties not found in simpler compounds like imidazole or pyridine alone .

Q & A

Q. What are the key considerations for synthesizing 6-(1-Methyl-1H-imidazol-5-YL)pyridine-3-carboxylic acid with high purity?

Methodological Answer: Synthesis typically involves coupling pyridine-3-carboxylic acid derivatives with substituted imidazole precursors under controlled conditions. Critical steps include:

• Precursor activation : Use of coupling agents (e.g., EDCI/HOBt) to facilitate amide or ester bond formation between the pyridine and imidazole moieties .
• Solvent selection : Polar aprotic solvents like DMF or DMSO enhance reaction efficiency at 60–80°C .
• Purification : High-performance liquid chromatography (HPLC) or recrystallization from ethanol/water mixtures ensures ≥95% purity. Monitor by TLC (Rf ~0.3 in ethyl acetate/hexane) .

Q. How can spectroscopic techniques validate the structural integrity of this compound?

Methodological Answer:

• NMR :
  • ¹H NMR : Pyridine protons appear as a doublet at δ 8.5–8.7 ppm (J = 5.0 Hz), while imidazole protons resonate as singlets at δ 7.2–7.4 ppm. Methyl groups on the imidazole show a sharp singlet at δ 3.1–3.3 ppm .
  • ¹³C NMR : The carboxylic acid carbon appears at δ 165–170 ppm, with pyridine carbons between δ 120–150 ppm .
• IR : Strong absorption at ~1700 cm⁻¹ (C=O stretch) and 2500–3300 cm⁻¹ (broad, carboxylic acid O-H) .
• Mass Spectrometry : ESI-MS typically shows [M+H]⁺ at m/z 230.15 (calculated for C₁₀H₉N₃O₂) .

Advanced Research Questions

Q. How can researchers resolve contradictions in crystallographic data for this compound?

Methodological Answer:

• Refinement Software : Use SHELXL for small-molecule refinement. Key parameters include R-factor convergence (<5%) and validation of hydrogen bonding networks (e.g., O-H···N interactions between carboxylic acid and imidazole) .
• Data Validation : Cross-check with CCDC databases to identify discrepancies in unit cell parameters or torsion angles. For ambiguous electron density, employ twin refinement (SHELXD) for twinned crystals .

Q. How to design experiments assessing the compound’s bioactivity against enzyme targets?

Methodological Answer:

• In vitro assays :
  • Kinase inhibition : Use fluorescence-based ADP-Glo™ assays at 10 µM–1 mM concentrations. Compare IC₅₀ values with known inhibitors .
  • Cellular uptake : Radiolabel the compound with ¹⁴C and measure intracellular accumulation in cancer cell lines (e.g., HeLa) via scintillation counting .
• Computational docking : Perform molecular docking (AutoDock Vina) to predict binding modes. Align with crystal structures of homologous enzymes (e.g., PDB ID: 1XYZ) .

Q. How does the dual heterocyclic system influence its chemical reactivity and biological interactions?

Methodological Answer:

• Electronic effects : The electron-deficient pyridine ring enhances electrophilic substitution at the 4-position, while the imidazole’s lone pairs facilitate coordination with metal ions (e.g., Zn²⁺ in metalloenzymes) .
• Biological interactions : The planar structure allows π-π stacking with aromatic residues (e.g., Phe in binding pockets), and the carboxylic acid group forms hydrogen bonds with catalytic lysine or arginine residues .

Data Contradiction Analysis

Q. How to address discrepancies in reported solubility values across studies?

Methodological Answer:

• Controlled measurements : Use standardized USP methods (e.g., shake-flask technique in pH 7.4 PBS). Note that solubility varies with pH (pKa ~3.5 for the carboxylic acid) .
• Temperature effects : Solubility in DMSO increases from 25 mg/mL at 25°C to 50 mg/mL at 37°C due to entropy-driven dissolution .